Cas no 63156-02-5 (1-Octen-3-ol, propanoate)

1-Octen-3-ol, propanoate structure
1-Octen-3-ol, propanoate structure
Product Name:1-Octen-3-ol, propanoate
CAS No:63156-02-5
MF:C11H20O2
MW:184.275303840637
CID:390352
PubChem ID:545739
Update Time:2025-04-19

1-Octen-3-ol, propanoate Chemical and Physical Properties

Names and Identifiers

    • 1-Octen-3-ol, propanoate
    • 1-Octenyl-3-propanoate
    • 1-Octen-3-olpropionate
    • 1-OCTEN-3-YL PROPIONATE
    • 63156-02-5
    • 1-OCTEN-3-OL PROPIONATE
    • AKOS006274656
    • FT-0751908
    • DTXSID801024598
    • 107697-91-6
    • 1-Pentyl-2-propenyl propionate #
    • 1-Octen-3-yl-n-propionate
    • 1-Octen-3-ol,propanoate, (R)- (9CI)
    • 1-octen-3-ylpropionate
    • C=CC(CCCCC)OC(CC)=O
    • JXIWFCAUMLSOOO-UHFFFAOYSA-N
    • oct-1-en-3-yl propanoate
    • FT-0695467
    • Inchi: 1S/C11H20O2/c1-4-7-8-9-10(5-2)13-11(12)6-3/h5,10H,2,4,6-9H2,1,3H3
    • InChI Key: JXIWFCAUMLSOOO-UHFFFAOYSA-N
    • SMILES: O(C(CC)=O)C(C=C)CCCCC

Computed Properties

  • Exact Mass: 184.1464
  • Monoisotopic Mass: 184.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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